5-[5-(2-fluorophenyl)-4-isoxazolyl]-1-phenyl-1H-tetraazole

• Molecular Formula: C16H10FN5O
• Molecular Weight: 307.28 g/mol
• IUPAC Name: 5-(2-fluorophenyl)-4-(1-phenyltetrazol-5-yl)-1,2-oxazole
• InChI: InChI=1S/C16H10FN5O/c17-14-9-5-4-8-12(14)15-13(10-18-23-15)16-19-20-21-22(16)11-6-2-1-3-7-11/h1-10H
• InChI Key: GIPDCBFCGAJVAD-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N2C(=NN=N2)C3=C(ON=C3)C4=CC=CC=C4F

Description

5-[5-(2-fluorophenyl)-4-isoxazolyl]-1-phenyl-1H-tetrazole (FIT) is a tetrazole-based compound that has gained significant attention in the scientific community due to its potential applications in various fields. FIT is a highly potent and selective inhibitor of fatty acid amide hydrolase (FAAH), an enzyme that regulates the levels of endocannabinoids in the body. Endocannabinoids are lipid signaling molecules that play a crucial role in various physiological processes, including pain, inflammation, and mood regulation. The inhibition of FAAH by FIT leads to increased levels of endocannabinoids, which can have a wide range of therapeutic effects.

Mechanism of Action

The mechanism of action of 5-[5-(2-fluorophenyl)-4-isoxazolyl]-1-phenyl-1H-tetraazole involves the inhibition of FAAH, which is responsible for the hydrolysis of endocannabinoids. Endocannabinoids are lipid signaling molecules that bind to cannabinoid receptors in the body, leading to a wide range of physiological effects. The inhibition of FAAH by 5-[5-(2-fluorophenyl)-4-isoxazolyl]-1-phenyl-1H-tetraazole leads to increased levels of endocannabinoids, which can have analgesic, anti-inflammatory, and neuroprotective effects.
Biochemical and Physiological Effects:
5-[5-(2-fluorophenyl)-4-isoxazolyl]-1-phenyl-1H-tetraazole has been shown to have a wide range of biochemical and physiological effects. The inhibition of FAAH by 5-[5-(2-fluorophenyl)-4-isoxazolyl]-1-phenyl-1H-tetraazole leads to increased levels of endocannabinoids, which can modulate the activity of various neurotransmitters, including dopamine, serotonin, and glutamate. 5-[5-(2-fluorophenyl)-4-isoxazolyl]-1-phenyl-1H-tetraazole has been shown to have analgesic and anti-inflammatory effects, which are mediated by the activation of cannabinoid receptors in the body.

Advantages and Limitations for Lab Experiments

5-[5-(2-fluorophenyl)-4-isoxazolyl]-1-phenyl-1H-tetraazole has several advantages for lab experiments, including its high potency and selectivity for FAAH. 5-[5-(2-fluorophenyl)-4-isoxazolyl]-1-phenyl-1H-tetraazole has been shown to be effective in reducing pain and inflammation in animal models, making it a useful tool for studying the role of endocannabinoids in these processes. However, 5-[5-(2-fluorophenyl)-4-isoxazolyl]-1-phenyl-1H-tetraazole has some limitations, including its relatively short half-life and poor solubility in water, which can make it challenging to administer in vivo.

Future Directions

There are several future directions for the study of 5-[5-(2-fluorophenyl)-4-isoxazolyl]-1-phenyl-1H-tetraazole and its potential therapeutic applications. One area of research is the development of more potent and selective FAAH inhibitors that can be administered in vivo. Another area of research is the investigation of the role of endocannabinoids in various physiological processes, including mood regulation and immune function. 5-[5-(2-fluorophenyl)-4-isoxazolyl]-1-phenyl-1H-tetraazole has also been studied for its potential applications in cancer treatment, and future research will focus on elucidating its mechanism of action and potential clinical applications.

Synthesis Methods

The synthesis of 5-[5-(2-fluorophenyl)-4-isoxazolyl]-1-phenyl-1H-tetraazole involves a multi-step process that starts with the reaction of 2-fluorobenzyl bromide with sodium azide to form 2-fluorophenyl azide. The resulting compound is then reacted with ethyl acetoacetate to form 5-(2-fluorophenyl)-3-methyl-4-nitroisoxazole. Reduction of the nitro group with tin (II) chloride and hydrochloric acid yields 5-(2-fluorophenyl)-3-methyl-4-aminoisoxazole. This compound is then reacted with phenyl isocyanate to form 5-[5-(2-fluorophenyl)-4-isoxazolyl]-1-phenyl-1H-tetraazole.

Scientific Research Applications

5-[5-(2-fluorophenyl)-4-isoxazolyl]-1-phenyl-1H-tetraazole has been extensively studied for its potential therapeutic applications in various fields, including pain management, neuroprotection, and cancer treatment. The inhibition of FAAH by 5-[5-(2-fluorophenyl)-4-isoxazolyl]-1-phenyl-1H-tetraazole leads to increased levels of endocannabinoids, which can have analgesic and anti-inflammatory effects. 5-[5-(2-fluorophenyl)-4-isoxazolyl]-1-phenyl-1H-tetraazole has been shown to be effective in reducing pain in animal models of neuropathic pain, inflammatory pain, and cancer pain.
5-[5-(2-fluorophenyl)-4-isoxazolyl]-1-phenyl-1H-tetraazole has also been studied for its neuroprotective effects. Endocannabinoids have been shown to play a crucial role in neuroprotection, and the inhibition of FAAH by 5-[5-(2-fluorophenyl)-4-isoxazolyl]-1-phenyl-1H-tetraazole leads to increased levels of endocannabinoids, which can protect neurons from damage. 5-[5-(2-fluorophenyl)-4-isoxazolyl]-1-phenyl-1H-tetraazole has been shown to be effective in reducing neuronal damage in animal models of stroke, traumatic brain injury, and neurodegenerative diseases.